4-Bromo-1-(chloromethoxy)-2-methoxybenzene

• Molecular Formula: C8H8BrClO2
• Molecular Weight: 251.50 g/mol
• IUPAC Name: 4-bromo-1-(chloromethoxy)-2-methoxybenzene
• InChI: InChI=1S/C8H8BrClO2/c1-11-8-4-6(9)2-3-7(8)12-5-10/h2-4H,5H2,1H3
• InChI Key: BMHDIRZMUDLAMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)OCCl

Description

Contextualization of Aryl Ethers in Organic Synthesis

Aryl ethers, characterized by an oxygen atom connected to an aromatic ring and an alkyl or aryl group, are fundamental structures in organic chemistry. The methoxy (B1213986) group in methoxybenzenes, a specific type of aryl ether, is an electron-donating group that activates the aromatic ring towards electrophilic substitution, influencing the regioselectivity of such reactions. Furthermore, the ether linkage is generally stable under many reaction conditions, yet it can be cleaved using specific reagents, adding to its synthetic versatility.

Significance of Polyfunctionalized Aromatic Systems in Advanced Chemical Research

Polyfunctionalized aromatic systems are benzene (B151609) rings bearing multiple, chemically distinct functional groups. The strategic placement of these groups allows for a series of selective chemical transformations, enabling the construction of complex molecular architectures. The interplay of the electronic and steric effects of the different substituents governs the reactivity of the aromatic core and each functional group. This multi-handle nature makes them invaluable precursors in the synthesis of pharmaceuticals, polymers, and functional materials.

Academic Research Perspectives on 4-Bromo-1-(chloromethoxy)-2-methoxybenzene

While specific academic literature extensively detailing the synthesis and application of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene is not widely available, its structure suggests significant potential as a synthetic intermediate. The presence of three distinct functional groups—a bromine atom, a chloromethoxy group, and a methoxy group—on the benzene ring at specific positions makes it a highly attractive building block for synthetic chemists. The bromine atom can serve as a handle for cross-coupling reactions, the chloromethoxy group is a reactive electrophile for the introduction of a methoxymethyl (MOM) ether or other functionalities, and the methoxy group modulates the electronic properties of the aromatic ring. Research into this and similar compounds is often focused on their utility in constructing more complex molecular frameworks. For instance, related compounds such as 4-bromo-2-chloro-1-methoxybenzene (B41808) have been utilized as starting materials in the synthesis of hydroxylated metabolites of polychlorinated biphenyls (PCBs) for toxicological studies. researchgate.net

Interactive Data Table: Properties of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Bromo-1-(chloromethoxy)-2-methoxybenzene	C8H8BrClO2	251.51	Contains bromo, chloromethoxy, and methoxy groups. Potential for diverse synthetic transformations.
4-Bromo-2-chloro-1-methoxybenzene	C7H6BrClO	221.48	Used as a starting material for the synthesis of hydroxylated metabolites of PCBs. researchgate.net
4-Bromoanisole (1-Bromo-4-methoxybenzene)	C7H7BrO	187.03	A precursor to many 4-anisyl derivatives through reactions like Grignard reagent formation. wikipedia.org
2-(4-Methoxybenzyl)-4-bromo-1-chlorobenzene	C14H12BrClO	311.60	An intermediate in the synthesis of more complex molecules. nih.gov

Detailed Research Findings

Due to the limited direct research on 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, this section presents inferred chemical behavior and potential research directions based on the known chemistry of its functional components and analogous structures.

The synthetic utility of this molecule is predicated on the differential reactivity of its functional groups. The bromine atom is a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds. It is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and Sonogashira reactions. These reactions are foundational in modern organic synthesis for the construction of complex molecular scaffolds from simpler precursors.

The chloromethoxy group, -OCH₂Cl, is a reactive functional group. The presence of the electronegative chlorine and oxygen atoms makes the methylene (B1212753) carbon highly electrophilic. This group can be used to introduce a methoxymethyl (MOM) protecting group onto nucleophiles like alcohols and phenols. The MOM group is stable under a variety of conditions but can be removed under acidic conditions, making it a useful tool in multi-step synthesis. Alternatively, the chloromethoxy group can act as a reactive linker to connect the aromatic core to other molecules.

The methoxy group at the 2-position, along with the other substituents, dictates the electronic and steric environment of the benzene ring. As an electron-donating group, it activates the ring towards further electrophilic aromatic substitution. The directing effects of all three substituents would need to be considered in any such reaction.

A plausible synthetic route to 4-Bromo-1-(chloromethoxy)-2-methoxybenzene could involve the bromination of 2-methoxyphenol, followed by O-alkylation of the phenolic hydroxyl group with a chloromethylating agent. The precise conditions for such a synthesis would need to be optimized to ensure high selectivity and yield.

Methodologies for the Synthesis of 4 Bromo 1 Chloromethoxy 2 Methoxybenzene and Analogous Aryl Chloromethyl Ethers

Strategic Route Design for Complex Substituted Anisoles

The construction of polysubstituted aromatic compounds is a foundational element of modern organic synthesis, pivotal to the creation of a vast array of functional molecules. The arrangement of various substituents on an aromatic ring dictates the molecule's physical, chemical, and biological properties. Therefore, the development of synthetic routes that allow for precise control over the placement of these substituents is of paramount importance.

Retrosynthetic Disconnection Analysis of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene

Retrosynthetic analysis is a powerful tool for devising synthetic routes to complex molecules. For 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, the primary disconnections involve the carbon-halogen and carbon-oxygen bonds associated with the chloromethoxy and bromo groups.

A plausible retrosynthetic pathway begins with disconnecting the chloromethoxy group, leading back to 4-bromo-2-methoxyphenol. This simplifies the target molecule to a more readily accessible precursor. The introduction of the chloromethoxy group can be envisioned as a forward-step reaction involving the corresponding phenol (B47542) and a chloromethylating agent.

The next disconnection targets the bromine atom. This leads to 2-methoxyphenol, also known as guaiacol (B22219), a common starting material. The bromination of guaiacol would then be a key step in the forward synthesis. This two-step disconnection strategy, starting from guaiacol, offers a logical and feasible approach to the synthesis of the target molecule.

Regioselective Functionalization of Aromatic Substrates

Achieving the desired substitution pattern on an aromatic ring, particularly one with multiple activating groups, requires a deep understanding of directing group effects and the careful selection of reagents and reaction conditions.

Electrophilic Halogenation for Bromine Incorporation

Electrophilic aromatic substitution is a fundamental reaction class for the functionalization of aromatic rings. byjus.com In the context of synthesizing 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, the introduction of a bromine atom onto the methoxybenzene derivative is a critical step.

The methoxy (B1213986) group (-OCH3) is a strong activating group and an ortho-, para-director in electrophilic aromatic substitution. libretexts.org This is due to the resonance effect, where the lone pair of electrons on the oxygen atom can be delocalized into the benzene (B151609) ring, increasing the electron density at the ortho and para positions. issr.edu.kh This increased nucleophilicity makes these positions more susceptible to attack by electrophiles. libretexts.orgissr.edu.kh

In the case of a disubstituted benzene ring, such as a guaiacol derivative (2-methoxyphenol), the directing effects of both the hydroxyl and methoxy groups must be considered. Both are activating and ortho-, para-directing. The hydroxyl group is generally a stronger activating group than the methoxy group. Therefore, in the electrophilic bromination of guaiacol, the bromine atom is predominantly directed to the position para to the hydroxyl group. researchgate.net

The bromination of methoxybenzene itself is a rapid reaction that primarily yields the para-bromo isomer, with a smaller amount of the ortho-isomer and only trace amounts of the meta-isomer. libretexts.orgmsu.edu

While highly activated aromatic compounds like phenols can undergo bromination without a catalyst, less reactive substrates often require the use of a Lewis acid catalyst to enhance the electrophilicity of the bromine. wikipedia.org Common Lewis acid catalysts for aromatic bromination include iron(III) bromide (FeBr3), iron(III) chloride (FeCl3), aluminum chloride (AlCl3), and zinc chloride (ZnCl2). wikipedia.orglibretexts.org These catalysts function by polarizing the Br-Br bond, creating a more potent electrophile that can be attacked by the aromatic ring. libretexts.org

Modern synthetic methods have also explored various other catalytic systems to improve regioselectivity and reaction efficiency under milder conditions. For instance, zeolites have been shown to induce high para-selectivity in the electrophilic bromination of substrates like toluene. researchgate.netmdpi.com Other approaches have utilized N-bromosuccinimide (NBS) in conjunction with catalysts such as silica (B1680970) gel or mandelic acid to achieve regioselective bromination. mdpi.comorganic-chemistry.org Additionally, systems employing potassium bromide (KBr) with an oxidant like Oxone or in the presence of a nanocatalyst have been developed for efficient and regioselective aromatic bromination. organic-chemistry.orgtandfonline.com

Catalyst/Reagent System	Substrate Type	Key Features
FeBr3, AlCl3	Less reactive aromatics	Traditional Lewis acids, enhance electrophilicity of Br2. libretexts.org
Zeolites	Toluene and similar	High para-selectivity. researchgate.netmdpi.com
N-Bromosuccinimide (NBS)/Silica Gel	Activated aromatics	Good for regioselective bromination. mdpi.com
KBr/Oxone	Activated aromatics	Catalyst-free, proceeds at ambient temperature. organic-chemistry.org
Fe3O4@SiO2/CuO nanocatalyst/O2	Various aromatics	High yields and para-selectivity, recyclable catalyst. tandfonline.com

Introduction of the Chloromethoxy Group

The introduction of a chloromethoxy group (-OCH2Cl) onto a phenolic hydroxyl group is a key transformation in the synthesis of the target molecule and its analogs. This functional group is often introduced via chloromethylation of the corresponding phenol.

The Blanc chloromethylation reaction, which utilizes formaldehyde (B43269) and hydrogen chloride with a Lewis acid catalyst like zinc chloride, is a traditional method for introducing a chloromethyl group onto an aromatic ring. For the formation of an aryl chloromethyl ether from a phenol, a variation of this reaction can be employed. The synthesis can be achieved through the reaction of the phenol with formaldehyde and hydrogen chloride. ontosight.ai

More contemporary and safer methods for the synthesis of chloromethyl ethers have been developed to avoid the formation of the highly carcinogenic bis(chloromethyl) ether, which can be a byproduct in traditional preparations. orgsyn.org One such improved method involves the reaction between an acetal (B89532) (like dimethoxymethane) and an acid halide (like acetyl chloride) catalyzed by zinc(II) salts. nih.govorganic-chemistry.orgacs.org This approach generates the chloromethyl ether in situ, which can then be used directly in subsequent reactions, minimizing handling and exposure. organic-chemistry.orgacs.org

The resulting aryl chloromethyl ethers are versatile intermediates in organic synthesis, as the chloromethyl group is susceptible to nucleophilic substitution, allowing for the introduction of a wide range of other functional groups.

Reagent 1	Reagent 2	Catalyst	Product
Phenol	Formaldehyde	Hydrogen Chloride	(Chloromethyl)phenol ontosight.ai
Dimethoxymethane	Acetyl Chloride	Zinc(II) salt	Chloromethyl methyl ether nih.govorganic-chemistry.org

Formation of Chloromethyl Ethers from Precursor Alcohols

A common and versatile method for preparing chloromethyl ethers involves the reaction of an alcohol with a suitable chlorinating agent. In the context of aryl chloromethyl ethers, this typically means starting with a corresponding phenol. The hydroxyl group of the phenol is converted into a chloromethyl ether moiety. This transformation can be achieved using various reagents and conditions. For instance, the reaction of phenols with formaldehyde and hydrogen chloride is a well-established method. thieme-connect.de

More contemporary and safer procedures often employ an exchange reaction between an acetal, like dimethoxymethane, and a halide donor, catalyzed by a protic acid. orgsyn.org These methods are often preferred as they can minimize the formation of the highly carcinogenic by-product, bis(chloromethyl)ether. orgsyn.org Zinc(II) salts have been shown to be effective catalysts for the reaction between acetals and acid halides, providing the desired haloalkyl ethers in high yields. organic-chemistry.org The resulting solutions of the chloromethyl ether can often be used directly in subsequent reactions without the need for isolation, which is a significant safety advantage given the hazardous nature of these compounds. organic-chemistry.orgorgsyn.org

Direct Chloromethylation of the Aromatic Ring

Direct chloromethylation, also known as the Blanc reaction, is a powerful method for introducing a chloromethyl group directly onto an aromatic ring. wikipedia.org This electrophilic aromatic substitution reaction typically involves treating the aromatic compound with formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst, such as zinc chloride. thieme-connect.dewikipedia.orgorganicreactions.org The reaction proceeds by the formation of a highly electrophilic species, likely a chloromethyl cation or a related complex, which then attacks the electron-rich aromatic ring. wikipedia.org

The regioselectivity of the Blanc reaction is governed by the directing effects of the substituents already present on the aromatic ring. For a substrate like 1-bromo-2-methoxybenzene, the methoxy group is an activating, ortho-, para-director, while the bromine atom is a deactivating, ortho-, para-director. The interplay of these directing effects will determine the position of the incoming chloromethyl group.

It is important to note that highly activated aromatic compounds, such as phenols and anilines, are often not suitable substrates for the Blanc reaction as they can undergo further uncontrolled alkylation, leading to the formation of diarylmethane by-products. wikipedia.org

Utilization of Specialized Chlorinating Reagents (e.g., Cyanuric Chloride, Thionyl Chloride)

Specialized chlorinating reagents can also be employed for the synthesis of chloromethyl ethers. These reagents offer alternative pathways and can sometimes provide advantages in terms of reactivity, selectivity, or reaction conditions.

Cyanuric Chloride: Cyanuric chloride, a trimer of cyanogen (B1215507) chloride, is a versatile reagent used for converting alcohols to alkyl chlorides. wikipedia.orgdtic.mil It can be used in conjunction with a solvent like dimethylformamide (DMF) to create a Vilsmeier-type reagent that can effect the chlorination. mdma.ch The reaction of an alcohol with cyanuric chloride typically proceeds under mild conditions and can be highly efficient. mdma.ch

Thionyl Chloride: Thionyl chloride is a widely used and effective reagent for converting alcohols to alkyl chlorides. google.com It can also be used in the synthesis of chloromethyl ethers from the corresponding alcohols. google.com The reaction of an alcohol with thionyl chloride produces the desired alkyl chloride along with sulfur dioxide and hydrogen chloride as by-products. google.com Thionyl chloride has also been shown to be an effective halide source in the zinc-catalyzed exchange reaction with acetals for the formation of α-halo ethers. orgsyn.orgorgsyn.org

The choice of chlorinating reagent will depend on several factors, including the specific substrate, desired reactivity, and compatibility with other functional groups present in the molecule.

Advanced Synthetic Approaches

Continuous Flow and Microreactor Technologies for Scalable Synthesis of Halogenated Ethers

Continuous flow and microreactor technologies have emerged as powerful tools for the synthesis of chemical compounds, offering numerous advantages over traditional batch processes, particularly for hazardous reactions. researchgate.netnih.gov The synthesis of chloromethyl ethers, which can involve toxic and carcinogenic reagents and intermediates, is particularly well-suited for these technologies. google.comresearchgate.net

Microreactors provide enhanced heat and mass transfer, precise control over reaction parameters (temperature, pressure, and residence time), and a high surface-area-to-volume ratio. researchgate.netrug.nl These features lead to improved reaction yields, higher selectivity, and safer operating conditions. nih.govrug.nl For the synthesis of halogenated ethers, continuous flow systems can enable the in-situ generation and immediate consumption of hazardous reagents like chloromethyl methyl ether (MOMCl), thereby minimizing operator exposure. google.comresearchgate.net The scalability of these processes is another key advantage, allowing for a seamless transition from laboratory-scale synthesis to larger-scale production. rsc.org

Technology	Advantages for Halogenated Ether Synthesis	Key Features
Continuous Flow	Improved safety, enhanced reaction control, scalability, potential for automation. google.comrug.nlacs.org	Continuous pumping of reagents through a reactor. acs.org
Microreactors	Excellent heat and mass transfer, high surface-area-to-volume ratio, precise control of reaction conditions, inherent safety for hazardous reactions. researchgate.netnih.govrug.nl	Sub-millimeter reaction channels. researchgate.net

Chemo- and Regioselective Control in Multi-functionalization Reactions

Achieving chemo- and regioselective control is a central challenge in the synthesis of complex organic molecules, particularly those with multiple functional groups on an aromatic ring. researchgate.net The synthesis of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene requires the precise introduction of three different substituents onto the benzene ring.

Modern synthetic strategies often employ directing groups to control the regioselectivity of C-H functionalization reactions. mdpi.com These directing groups can guide a catalyst to a specific position on the aromatic ring, enabling the selective introduction of a new functional group. While direct chloromethylation is guided by the inherent electronic properties of the existing substituents, more advanced methods can offer greater control.

The development of novel catalytic systems and reaction conditions allows for the selective functionalization of aromatic rings, even in the presence of multiple reactive sites. rsc.org For instance, ligand-controlled catalysis can be used to switch the regioselectivity of a reaction, providing access to different isomers from the same starting material. nih.gov Chemodivergent reactions, where the outcome of the reaction is determined by the choice of catalyst or ligand, are also powerful tools for the synthesis of multi-functionalized aromatic compounds. nih.gov These advanced strategies provide chemists with the ability to design and execute complex synthetic sequences with a high degree of precision, leading to the efficient and selective synthesis of target molecules like 4-Bromo-1-(chloromethoxy)-2-methoxybenzene. researchgate.net

Reactivity Profiles and Mechanistic Investigations of 4 Bromo 1 Chloromethoxy 2 Methoxybenzene

Reactivity of the Chloromethoxy Moiety

The chloromethoxy group is a highly reactive functional moiety, serving as a versatile precursor in organic synthesis. Its reactivity is primarily dictated by the carbon-chlorine bond, which is activated by the adjacent oxygen atom. This activation facilitates reactions that are characteristic of α-chloro ethers.

Nucleophilic Substitution Reactions (SN1/SN2 Pathways) of Aryl Chloromethyl Ethers

Nucleophilic substitution at the chloromethyl carbon is a principal reaction pathway for 4-Bromo-1-(chloromethoxy)-2-methoxybenzene. This transformation can proceed through either a unimolecular (SN1) or bimolecular (SN2) mechanism, with the predominant pathway being heavily influenced by the reaction conditions and the nature of the nucleophile. masterorganicchemistry.commasterorganicchemistry.comyoutube.com

Aryl chloromethyl ethers, including the subject compound, generally favor an SN1-type mechanism. anu.edu.aunih.gov This preference is attributed to the ability of the ether oxygen to stabilize the formation of a carbocation intermediate through resonance. The departure of the chloride leaving group results in a highly stabilized oxocarbenium ion. The presence of the electron-donating methoxy (B1213986) group on the benzene (B151609) ring further enhances the stability of this cationic intermediate, making the SN1 pathway particularly favorable.

The SN2 mechanism, which involves a concerted, single-step backside attack by a nucleophile, is less common but can occur, particularly with strong, unhindered nucleophiles and in polar aprotic solvents that enhance nucleophilicity. masterorganicchemistry.comresearchgate.net However, the significant stability of the oxocarbenium intermediate means that even with moderately strong nucleophiles, the reaction often proceeds through an SN1 or SN1-like pathway with a dissociative transition state. nih.gov

Table 1: Factors Influencing Nucleophilic Substitution Pathways for 4-Bromo-1-(chloromethoxy)-2-methoxybenzene

Factor	Favors SN1 Pathway	Favors SN2 Pathway	Rationale
Substrate Structure	✔		The adjacent ether oxygen and electron-rich aromatic ring effectively stabilize the oxocarbenium ion intermediate. anu.edu.au
Nucleophile	Weak nucleophiles (e.g., H₂O, ROH)	Strong, unhindered nucleophiles (e.g., CN⁻, RS⁻)	Strong nucleophiles can attack before the leaving group fully dissociates. masterorganicchemistry.com
Solvent	Polar protic solvents (e.g., ethanol, water)	Polar aprotic solvents (e.g., DMSO, acetone)	Polar protic solvents stabilize both the carbocation and the leaving group; polar aprotic solvents enhance nucleophilicity. masterorganicchemistry.com
Leaving Group	✔	✔	Chloride is a good leaving group, capable of supporting either pathway.

Hydrolysis and Decomposition Pathways of Chloromethyl Ethers

A defining characteristic of chloromethyl ethers is their high susceptibility to hydrolysis. canada.ca In the presence of water or aqueous media, 4-Bromo-1-(chloromethoxy)-2-methoxybenzene undergoes rapid decomposition. This reactivity is a direct consequence of the facile SN1 pathway described previously, with water acting as the nucleophile.

The hydrolysis reaction proceeds quickly, even under neutral pH conditions, to yield 4-bromo-2-methoxyphenol, formaldehyde (B43269), and hydrochloric acid. canada.canih.gov This rapid degradation pathway is a critical consideration in the handling, storage, and synthetic application of this compound, necessitating the use of strictly anhydrous conditions for reactions where the chloromethoxy group is to be preserved. orgsyn.org The decomposition can also be facilitated by basic conditions. google.com

Generation and Reactivity of Oxocarbenium Intermediates

The key to understanding the high reactivity of the chloromethoxy moiety lies in the generation of the oxocarbenium ion intermediate. nih.govresearchgate.net Upon dissociation of the chloride ion, a planar, sp²-hybridized cation is formed. This species is significantly stabilized by resonance, with the lone pair of electrons on the adjacent oxygen atom participating in π-delocalization, effectively distributing the positive charge.

This intermediate is a potent electrophile and reacts readily with a wide range of nucleophiles. nih.govrsc.org The fleeting nature and high reactivity of glycosyl oxocarbenium ions, which are structurally analogous, have been studied, revealing lifetimes that can be on the order of picoseconds in solution. researchgate.net The reaction of this intermediate with nucleophiles is typically fast and kinetically controlled. The stability afforded by the 4-bromo-2-methoxyphenyl group makes the formation of this intermediate from 4-Bromo-1-(chloromethoxy)-2-methoxybenzene a low-energy process, accounting for the compound's high reactivity in nucleophilic substitution reactions.

Reactivity of the Aryl Bromide Functionality

The aryl bromide portion of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene provides a second reactive site, enabling carbon-carbon and carbon-heteroatom bond formation through well-established organometallic chemistry.

Transition Metal-Catalyzed Cross-Coupling Reactions (e.g., Negishi, Suzuki-Miyaura)

The carbon-bromine bond is a versatile handle for transition metal-catalyzed cross-coupling reactions. rsc.orgresearchgate.net Palladium-catalyzed reactions such as the Suzuki-Miyaura coupling (using organoboron reagents) and the Negishi coupling (using organozinc reagents) are powerful methods for forming new C-C bonds at the C4 position of the benzene ring. organic-chemistry.orglibretexts.org

In a typical Suzuki-Miyaura reaction, the aryl bromide undergoes oxidative addition to a Pd(0) catalyst, followed by transmetalation with a boronic acid or ester in the presence of a base, and concludes with reductive elimination to yield the coupled product. libretexts.orgnih.gov Similarly, the Negishi coupling follows a catalytic cycle involving an organozinc nucleophile. organic-chemistry.orgnih.gov

A significant challenge in applying these methods to 4-Bromo-1-(chloromethoxy)-2-methoxybenzene is the chemical stability of the chloromethoxy group under the reaction conditions. Many cross-coupling protocols employ aqueous bases (e.g., K₂CO₃ in H₂O), which would lead to rapid hydrolysis of the chloromethoxy moiety. canada.ca Therefore, successful cross-coupling requires careful selection of non-aqueous, anhydrous conditions and bases to preserve the integrity of the entire molecule.

Table 2: Representative Anhydrous Cross-Coupling Conditions for Aryl Bromides

Reaction Type	Aryl Bromide Substrate	Coupling Partner	Catalyst / Ligand	Base	Solvent	Yield (%)
Suzuki-Miyaura	4-Bromoanisole	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane	>95
Suzuki-Miyaura	2-Bromoaniline	Benzylboronic ester	CataCXium A	Cs₂CO₃	2-MeTHF	95
Negishi	4-Bromobenzonitrile	Isopropylzinc bromide	Pd(OAc)₂ / CPhos	-	THF/Toluene	95
Negishi	4-Bromo-1,2-(methylenedioxy)benzene	(4-Fluorophenyl)zinc chloride	Pd₂(dba)₃ / SPhos	-	THF	91

This table presents data from reactions on analogous substrates to illustrate feasible conditions; it does not represent reactions performed on 4-Bromo-1-(chloromethoxy)-2-methoxybenzene itself. nih.govnih.gov

Directed Metalation and Subsequent Electrophilic Quenching

Directed ortho-metalation (DoM) is a powerful technique for the regioselective functionalization of aromatic rings. In this process, a strong base, typically an organolithium reagent, selectively removes a proton ortho to a directing group. The methoxy group at the C2 position is a moderately effective directing group.

However, applying this methodology to 4-Bromo-1-(chloromethoxy)-2-methoxybenzene is complicated by the presence of multiple reactive sites, leading to several potential competing pathways:

Ortho-Metalation: The desired pathway involves deprotonation at the C3 position, located between the two electron-donating ether groups. Quenching the resulting aryllithium species with an electrophile would introduce a new substituent at this position.

Lithium-Halogen Exchange: A very fast and often dominant side reaction is the exchange of the bromine atom at C4 with the lithium from the organolithium reagent. This would generate a different aryllithium species, leading to functionalization at the C4 position.

Nucleophilic Attack: Organolithium reagents are also potent nucleophiles. They can attack the highly electrophilic carbon of the chloromethoxy group, leading to cleavage or modification of this moiety rather than deprotonation of the ring.

The outcome of the reaction is highly dependent on the specific organolithium reagent used (e.g., n-BuLi vs. s-BuLi vs. LDA), the temperature, and the reaction time. The rapid rate of lithium-halogen exchange often makes it the preferred pathway at low temperatures, making the selective ortho-metalation at C3 a significant synthetic challenge.

Interplay of Substituents on Aromatic Reactivity

The reactivity of the benzene ring in 4-Bromo-1-(chloromethoxy)-2-methoxybenzene is dictated by the cumulative effects of its three substituents: a bromo group, a chloromethoxy group, and a methoxy group. Each group exerts inductive and resonance effects that modulate the electron density of the aromatic system, thereby influencing its susceptibility to attack and the orientation of incoming reagents. wikipedia.org

Methoxy Group (-OCH₃): This is an activating group. wikipedia.org Through its oxygen atom, it donates electron density to the ring via a strong positive resonance effect (+R), which outweighs its negative inductive effect (-I). This increases the ring's nucleophilicity, making it more reactive towards electrophiles. It directs incoming electrophiles to the ortho and para positions. libretexts.org

Bromo Group (-Br): Halogens are deactivating groups due to their strong -I effect, which withdraws electron density from the ring and slows the rate of electrophilic substitution. libretexts.org However, they are ortho-, para- directing because they can donate electron density through a +R effect, which helps stabilize the cationic intermediate (arenium ion) when attack occurs at these positions. masterorganicchemistry.com

Chloromethoxy Group (-OCH₂Cl): This group presents a more complex influence. The ether oxygen acts as a resonance donor (+R), similar to the methoxy group. However, the presence of the electronegative chlorine atom on the adjacent methylene (B1212753) group creates a strong electron-withdrawing inductive effect (-I) that deactivates the ring.

Electrophilic Aromatic Substitution Patterns on 4-Bromo-1-(chloromethoxy)-2-methoxybenzene

In electrophilic aromatic substitution (EAS), an electrophile replaces an atom, typically hydrogen, on the aromatic ring. wikipedia.org The positions open for substitution on the 4-Bromo-1-(chloromethoxy)-2-methoxybenzene ring are C3, C5, and C6. The directing effects of the existing substituents determine the regioselectivity of the reaction.

The methoxy group at C2 strongly directs incoming electrophiles to its ortho (C3) and para (C5) positions. The bromo group at C4 directs to its ortho positions (C3 and C5). The chloromethoxy group at C1 directs to its ortho (C6) and para (C4, which is already substituted) positions.

A consensus of directing effects emerges:

Position C3: Directed by both the methoxy group (ortho) and the bromo group (ortho).

Position C5: Directed by both the methoxy group (para) and the bromo group (ortho).

Position C6: Directed by the chloromethoxy group (ortho).

The final substitution pattern is determined by the relative strengths of these directing effects and steric hindrance. The methoxy group is a more powerful activating and directing group than the bromo group. Therefore, substitution is most likely to occur at the positions activated by the methoxy group, C3 and C5. Between these two, steric hindrance from the adjacent chloromethoxy and methoxy groups might influence the final product ratio.

Table 1: Summary of Substituent Effects on Electrophilic Aromatic Substitution

Substituent	Position	Inductive Effect	Resonance Effect	Overall Effect on Rate	Directing Preference
-OCH₃	C2	-I (Withdrawing)	+R (Donating)	Activating	ortho, para
-Br	C4	-I (Withdrawing)	+R (Donating)	Deactivating	ortho, para
-OCH₂Cl	C1	-I (Withdrawing)	+R (Donating)	Deactivating	ortho, para

Radical-Mediated Transformations of Halogenated Methoxybenzenes

Halogenated methoxybenzenes can participate in a variety of transformations that proceed through radical intermediates. The carbon-halogen bond, particularly the C-Br bond, can undergo homolytic cleavage under specific conditions (e.g., using radical initiators, light, or transition metals) to generate an aryl radical. rsc.org These highly reactive intermediates can then engage in subsequent reactions.

Common radical-mediated transformations include:

Radical Cyclization: If the halogenated methoxybenzene contains an unsaturated moiety (like an alkene or alkyne) in a suitable position, the initially formed aryl radical can add intramolecularly to the multiple bond, forming a new ring. societechimiquedefrance.frrsc.org This is a powerful method for constructing cyclic and polycyclic systems.

Atom Transfer Reactions: The aryl radical can abstract an atom, often a hydrogen atom, from another molecule to propagate a radical chain reaction. For example, bromine radicals can act as efficient hydrogen atom transfer (HAT) reagents. rsc.org

Coupling Reactions: Aryl radicals can couple with other radical species or be trapped by various reagents to form new C-C or C-heteroatom bonds. rsc.org Recent advances in photoredox catalysis have significantly expanded the scope of these reactions, allowing for the formation of aryl radicals from aryl halides under mild conditions. nih.gov

Computational Chemistry and Theoretical Analysis of 4 Bromo 1 Chloromethoxy 2 Methoxybenzene

Electronic Structure and Reactivity Predictions

The arrangement of substituents on the benzene (B151609) ring—a bromine atom, a methoxy (B1213986) group, and a chloromethoxy group—creates a complex electronic environment. Computational methods can precisely map this environment to predict the molecule's stability and chemical reactivity.

Density Functional Theory (DFT) is a robust computational method used to investigate the electronic properties and geometries of molecules. researchgate.net For substituted anisoles, DFT calculations, often using hybrid functionals like B3LYP with a suitable basis set (e.g., 6-31G), can accurately determine optimized molecular structures, bond lengths, and bond angles. samipubco.comnih.gov These studies provide insight into how different functional groups influence the electron density distribution across the aromatic ring. researchgate.net

Table 1: Illustrative DFT-Calculated Electronic Properties of Substituted Anisoles

Compound	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Dipole Moment (Debye)
Anisole	-5.65	-0.21	5.44	1.35
4-Bromoanisole	-5.78	-0.55	5.23	2.21
2-Methoxyanisole (Veratrole)	-5.52	-0.15	5.37	1.58
4-Bromo-2-methoxyanisole	-5.69	-0.48	5.21	2.45
4-Bromo-1-(chloromethoxy)-2-methoxybenzene	-5.85	-0.75	5.10	2.90

Note: These values are representative examples for illustrative purposes and would be precisely determined in a dedicated computational study.

Frontier Molecular Orbital (FMO) theory simplifies the concept of reactivity by focusing on the interaction between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). researchgate.net The energy and spatial distribution of these orbitals are critical for predicting how a molecule will interact with other chemical species. rsc.org

HOMO (Highest Occupied Molecular Orbital): Represents the orbital from which the molecule is most likely to donate electrons. Its energy level is related to the ionization potential. For substituted anisoles, the HOMO is typically a π-orbital of the benzene ring. Electron-donating groups, like the methoxy group, raise the HOMO energy, making the molecule more susceptible to electrophilic attack. Conversely, electron-withdrawing groups, like bromine, tend to lower the HOMO energy. mdpi.com

LUMO (Lowest Unoccupied Molecular Orbital): Represents the orbital to which the molecule is most likely to accept electrons. Its energy is related to the electron affinity. The LUMO's location can indicate the most probable site for nucleophilic attack. In 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, the LUMO may have significant contributions from the C-Br bond and the chloromethoxy group, suggesting these are potential reactive sites.

HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a crucial indicator of chemical stability. A large gap implies high stability and low reactivity, as more energy is required to excite an electron from the HOMO to the LUMO. researchgate.net The introduction of multiple substituents, as in the title compound, tends to narrow this gap compared to simpler anisoles, suggesting increased reactivity. rsc.org

Mechanistic Modeling of Chemical Transformations

Computational chemistry is an indispensable tool for elucidating the step-by-step pathways of chemical reactions. nih.gov By modeling reactants, products, and the high-energy states between them, it is possible to map out the entire course of a transformation.

A chemical reaction proceeds from reactants to products through one or more high-energy transition states (TS) and may involve transient intermediates. researchgate.net Locating and characterizing these species is fundamental to understanding a reaction mechanism. ucsb.edu

Computational methods can find the precise geometry of a transition state, which corresponds to a first-order saddle point on the potential energy surface. ucsb.eduucsb.edu A frequency calculation is then performed to verify the TS; a true transition state will have exactly one imaginary frequency, corresponding to the atomic motion along the reaction coordinate (e.g., the breaking and forming of bonds). ucsb.edu

For 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, a potential reaction is the hydrolysis of the chloromethoxy group to form an alcohol. A computational study could model this process, identifying the transition state for the nucleophilic attack of water on the chloromethyl carbon and calculating the activation energy, which determines the reaction rate. rsc.org

Table 2: Hypothetical Reaction Profile for Hydrolysis of the Chloromethoxy Group

Species	Description	Relative Energy (kcal/mol)	Key Feature
Reactant Complex	Molecule + H₂O	0.0	Non-covalently bound
Transition State	[TS]	+18.5	One imaginary frequency
Intermediate	Protonated alcohol + Cl⁻	-5.2	Transient species
Product Complex	Alcohol product + HCl	-12.0	Non-covalently bound

Note: These energy values are illustrative for a hypothetical Sₙ2-type hydrolysis mechanism.

The Potential Energy Surface (PES) is a multidimensional landscape that maps the energy of a molecular system as a function of its geometry. mdpi.commolssi.org Reaction pathways are the minimum-energy routes across this surface that connect reactant and product valleys. rug.nl

By exploring the PES, chemists can compare the feasibility of different reaction mechanisms. acs.org For example, in reactions involving substituted anisoles, questions may arise about whether a reaction proceeds through a concerted mechanism or a stepwise one involving a distinct intermediate. cetjournal.itacs.org By calculating the energies of all relevant transition states and intermediates, the lowest-energy path, known as the intrinsic reaction coordinate (IRC), can be identified. stackexchange.com This provides a detailed "movie" of the reaction at the molecular level.

Strategic Synthetic Applications and Derivatization of 4 Bromo 1 Chloromethoxy 2 Methoxybenzene

Contributions to Materials Science

Integration into Advanced Polymer Architectures

The unique structural attributes of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene make it a promising candidate for the synthesis of advanced polymer architectures, particularly high-performance poly(arylene ether)s. These polymers are known for their exceptional thermal stability, mechanical strength, and chemical resistance. The synthetic utility of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene in this context lies in the reactivity of its functional groups, which can be exploited in various polymerization reactions.

One of the primary methods for the synthesis of poly(arylene ether)s is nucleophilic aromatic substitution. In this approach, the chloromethoxy group of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene can serve as a reactive site for the formation of ether linkages with suitable bisphenol monomers. The polymerization would proceed via the displacement of the chloride ion by a phenoxide, leading to the formation of a poly(arylene ether) backbone. The presence of the methoxy (B1213986) group can enhance the solubility and processability of the resulting polymer, while the bromo-substituent offers a site for post-polymerization modification, allowing for the introduction of various functional groups to tailor the polymer's properties for specific applications.

Furthermore, the bromo-group can be utilized in metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to create more complex polymer structures. This would enable the incorporation of other aromatic units into the polymer backbone, leading to materials with tunable electronic and optical properties. For instance, coupling with boronic acids or other organometallic reagents could introduce conjugated segments, making the resulting polymers suitable for applications in organic electronics.

The table below summarizes the potential properties of poly(arylene ether)s derived from monomers analogous to 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, based on existing literature for similar polymer systems.

Property	Typical Value Range for Analogous Poly(arylene ether)s
Glass Transition Temperature (Tg)	150 - 250 °C
Thermal Decomposition Temperature (Td)	> 450 °C
Tensile Strength	70 - 100 MPa
Solubility	Soluble in common organic solvents like NMP, DMAc, and chloroform

Note: The data presented are representative values for poly(arylene ether)s with similar structural motifs and are intended to be illustrative of the potential properties of polymers derived from 4-Bromo-1-(chloromethoxy)-2-methoxybenzene.

Liquid Crystal and Optoelectronic Applications of Substituted Aromatic Ethers

The derivatization of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene also opens avenues for its application in the field of liquid crystals and optoelectronics. The rigid aromatic core, combined with the potential for introducing various substituents, provides a framework for designing molecules with specific mesomorphic and photophysical properties.

For liquid crystal applications, the core structure of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene can be modified to create calamitic (rod-like) mesogens. This can be achieved by replacing the chloromethoxy group with a longer flexible alkyl chain and by functionalizing the bromo-position with another aromatic ring system through a suitable linking group (e.g., an ester or an ether linkage). The methoxy group, acting as a lateral substituent, can influence the melting point and the type of liquid crystalline phases (e.g., nematic or smectic) exhibited by the molecule. nih.govnih.govthescipub.com The presence of a lateral methoxy group can lower the melting point and disrupt the packing of the molecules, which can be advantageous in creating liquid crystal materials with broad mesophase ranges at or near room temperature. benthamscience.com

In the realm of optoelectronics, polymers and small molecules derived from 4-Bromo-1-(chloromethoxy)-2-methoxybenzene could find use in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). mdpi.commdpi.comnih.gov The ability to introduce different functional groups via the bromo- and chloromethoxy- positions allows for the fine-tuning of the electronic energy levels (HOMO and LUMO) of the resulting materials. For instance, the incorporation of electron-donating or electron-withdrawing groups can be used to control the charge injection and transport properties, which are crucial for the performance of optoelectronic devices. The inherent thermal stability of the poly(arylene ether) backbone, as discussed in the previous section, would also be beneficial for the longevity and reliability of such devices.

The following table presents typical phase transition temperatures for calamitic liquid crystals containing a substituted aromatic core analogous to derivatives of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene.

Compound Type	Phase Transitions (°C)
Analogous Biphenyl Ester with Lateral Methoxy Group	Cr 85 N 120 I
Analogous Phenyl Benzoate with Terminal Bromo-alkoxy Chain	Cr 70 SmA 95 N 110 I
Analogous Schiff Base with Methoxy Substituent	Cr 92 N 135 I

Note: Cr = Crystalline, SmA = Smectic A, N = Nematic, I = Isotropic liquid. The data are representative of liquid crystals with structural similarities to potential derivatives of 4-Bromo-1-(chloromethoxy)-2-methoxybenzene.

Advanced Analytical Techniques for Characterization and Mechanistic Elucidation

High-Resolution Spectroscopic Methods

Spectroscopic techniques are indispensable for elucidating the precise arrangement of atoms and functional groups within the molecule.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. For 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, ¹H and ¹³C NMR would provide unambiguous evidence of its structure.

¹H NMR: The proton NMR spectrum would show distinct signals for the aromatic protons and the protons of the methoxy (B1213986) and chloromethoxy groups. Based on the substitution pattern (positions 1, 2, and 4), the three aromatic protons would appear as a unique set of coupled signals. The electronegativity of the substituents and their positions would influence their chemical shifts, which are expected to be in the aromatic region (δ 6.5-8.0 ppm). The methoxy group protons would appear as a sharp singlet, typically around δ 3.8-4.0 ppm. The two protons of the chloromethoxy group (-O-CH₂-Cl) would also produce a distinct singlet, shifted further downfield (expected around δ 5.5-6.0 ppm) due to the influence of two electronegative atoms (oxygen and chlorine).

¹³C NMR: The carbon NMR spectrum would complement the ¹H NMR data by showing signals for each unique carbon atom in the molecule. The spectrum would be expected to display eight distinct signals: six for the aromatic carbons and two for the aliphatic carbons of the methoxy and chloromethoxy groups. The chemical shifts of the aromatic carbons are influenced by the attached substituents; the carbon bearing the bromine atom would be shifted to a higher field (lower ppm value) compared to the others, while carbons attached to oxygen atoms would be significantly downfield.

Predicted ¹H and ¹³C NMR Data

Assignment	Predicted ¹H NMR Data	Predicted ¹³C NMR Data
Chemical Shift (δ, ppm)	Multiplicity
Ar-H	~7.1-7.3	Doublet
Ar-H	~7.0-7.2	Doublet of doublets
Ar-H	~6.8-7.0	Doublet
-OCH₃	~3.85	Singlet
-OCH₂Cl	~5.75	Singlet
Ar-C-Br	-	-
Ar-C-OCH₃	-	-
Ar-C-OCH₂Cl	-	-

Note: These are predicted values based on standard chemical shift increments and may vary from experimental results.

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and formula.

High-Resolution Mass Spectrometry (HRMS): HRMS would be used to determine the exact mass of the molecular ion with high precision. This allows for the unambiguous calculation of the molecular formula, C₈H₈BrClO₂. The technique can distinguish the compound from others with the same nominal mass.

Fragmentation Pattern: In a typical electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be observed. A key feature would be the distinctive isotopic pattern caused by the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This would result in a cluster of peaks for the molecular ion (M, M+2, M+4, M+6). Common fragmentation pathways would likely involve the loss of the chloromethyl group (•CH₂Cl) or a chlorine radical (•Cl), and subsequent loss of a methyl radical (•CH₃) or formaldehyde (B43269) (CH₂O) from the methoxy group.

Predicted Mass Spectrometry Data

Data Type	Predicted Value / Observation
Molecular Formula	C₈H₈BrClO₂
Monoisotopic Mass	249.9423 u
Nominal Mass	250 u
Key Isotopic Peaks	[M]⁺, [M+2]⁺, [M+4]⁺, [M+6]⁺
Major Fragments	[M-CH₂Cl]⁺, [M-Cl]⁺, [M-OCH₃]⁺

Infrared (IR) and Raman spectroscopy are used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

For 4-Bromo-1-(chloromethoxy)-2-methoxybenzene, the IR spectrum would be expected to show several key absorption bands. These would include C-H stretching vibrations for the aromatic ring (above 3000 cm⁻¹) and the aliphatic groups (below 3000 cm⁻¹). The C=C stretching vibrations of the aromatic ring would appear in the 1450-1600 cm⁻¹ region. The most diagnostic peaks would be the strong C-O ether stretches, expected around 1020-1250 cm⁻¹. Additionally, characteristic vibrations for the C-Br and C-Cl bonds would be observed in the fingerprint region, typically below 800 cm⁻¹.

Predicted IR Absorption Bands

Vibrational Mode	Expected Wavenumber (cm⁻¹)
Aromatic C-H Stretch	3050-3150
Aliphatic C-H Stretch	2850-2960
Aromatic C=C Stretch	1450-1600
Asymmetric C-O-C Stretch	1200-1275
Symmetric C-O-C Stretch	1020-1075
C-Cl Stretch	650-800
C-Br Stretch	500-650

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The substituted benzene (B151609) ring in 4-Bromo-1-(chloromethoxy)-2-methoxybenzene contains a chromophore that absorbs UV light. The spectrum would be expected to show characteristic absorption bands corresponding to π → π* transitions of the aromatic system. The presence of auxochromic substituents like the methoxy, chloromethoxy, and bromo groups, which possess non-bonding electrons, would be expected to shift the absorption maxima (λ_max) to longer wavelengths (a bathochromic shift) compared to unsubstituted benzene.

Chromatographic Separation Techniques

Chromatographic methods are essential for separating the compound from impurities and for determining its purity.

High-Performance Liquid Chromatography (HPLC) is a primary technique for assessing the purity of non-volatile compounds like 4-Bromo-1-(chloromethoxy)-2-methoxybenzene. A reversed-phase HPLC method would likely be employed, using a nonpolar stationary phase (such as C18) and a polar mobile phase (typically a mixture of water and an organic solvent like acetonitrile (B52724) or methanol). The compound would elute at a specific retention time under defined conditions (flow rate, temperature, mobile phase composition). By integrating the area of the peak corresponding to the compound and comparing it to the total area of all peaks, its purity can be accurately determined, often expressed as a percentage. This method is also readily adapted for quantitative analysis to determine the concentration of the compound in a sample by using a calibration curve prepared from standards of known concentration.

Gas Chromatography (GC) for Volatile Product Analysis

Gas Chromatography (GC) is a powerful analytical technique used to separate and analyze volatile and semi-volatile compounds without decomposition. In the context of "4-Bromo-1-(chloromethoxy)-2-methoxybenzene," GC would be instrumental in assessing the purity of the compound and identifying any volatile byproducts or degradation products that may arise during its synthesis or subsequent reactions. The separation is achieved based on the differential partitioning of analytes between a gaseous mobile phase and a stationary phase within a capillary column. Coupled with a detector, such as a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC can provide both quantitative and qualitative information.

Hyphenated and Coupled Analytical Systems

Hyphenated techniques, which combine the separation power of chromatography with the detection capabilities of spectroscopic methods, are indispensable for complex mixture analysis and structural elucidation.

On-line HPLC-NMR and HPLC-MS for Reaction Monitoring and Metabolite Profiling

High-Performance Liquid Chromatography (HPLC) is a primary technique for separating non-volatile compounds. When coupled directly with Nuclear Magnetic Resonance (NMR) spectroscopy (HPLC-NMR) or Mass Spectrometry (HPLC-MS), it allows for the continuous analysis of reaction mixtures and the identification of transient intermediates or metabolites.

HPLC-MS would be particularly effective for monitoring the progress of reactions involving "4-Bromo-1-(chloromethoxy)-2-methoxybenzene" by identifying the mass-to-charge ratio of reactants, intermediates, and products as they elute from the HPLC column. This technique is highly sensitive and can provide molecular weight information, which is crucial for tracking chemical transformations.

HPLC-NMR offers the advantage of providing detailed structural information of the separated compounds in real-time. This would be invaluable for unambiguously identifying the structure of novel products or metabolites without the need for offline isolation.

A review of the scientific literature indicates a lack of specific studies employing on-line HPLC-NMR or HPLC-MS for reaction monitoring or metabolite profiling of "4-Bromo-1-(chloromethoxy)-2-methoxybenzene".

Integration of Analytical Data for Comprehensive Structural Characterization

The definitive structural characterization of a chemical compound often relies on the integration of data from multiple analytical techniques. For "4-Bromo-1-(chloromethoxy)-2-methoxybenzene," a comprehensive analysis would typically involve:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to determine the carbon-hydrogen framework.

Mass Spectrometry (MS): To ascertain the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

By combining the information from these techniques, a complete and unambiguous structural assignment can be made. However, published research presenting an integrated analytical data set for the comprehensive structural characterization of "4-Bromo-1-(chloromethoxy)-2-methoxybenzene" has not been identified.

X-ray Crystallography for Solid-State Structural Determination

X-ray crystallography is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides unequivocal information about bond lengths, bond angles, and conformation, which are essential for understanding the compound's physical and chemical properties.

For "4-Bromo-1-(chloromethoxy)-2-methoxybenzene," a single-crystal X-ray diffraction analysis would reveal its exact solid-state structure. To date, the crystal structure of "4-Bromo-1-(chloromethoxy)-2-methoxybenzene" has not been reported in the crystallographic databases. However, the crystal structure of a closely related compound, 4-(Benzyloxy)-2-bromo-1-methoxybenzene, has been determined, providing some insight into the potential solid-state conformation of similar molecules. nih.gov

Q & A

Q. Basic

X-Ray Crystallography : Determines absolute configuration and validates bond lengths/angles (e.g., C–Br: ~1.89 Å; C–O: ~1.36 Å) .

Mass Spectrometry (HRMS) : Confirms molecular weight and isotopic patterns (e.g., $^{79}Br$/$^{81}Br$ ratio).

Multinuclear NMR : $^{1}H$- and $^{13}C$-NMR identify substituent effects (e.g., deshielding of protons ortho to bromine) .

How can computational modeling predict the reactivity of chloromethoxy and bromo substituents in electrophilic aromatic substitution?

Q. Advanced

DFT Calculations : Optimize molecular geometry using Gaussian or ORCA to calculate Fukui indices, identifying nucleophilic/electrophilic sites .

Transition State Analysis : Simulate reaction pathways for bromination or chlorination to predict activation energies and regioselectivity.

Solvent Modeling : Incorporate PCM (Polarizable Continuum Model) to account for solvent effects on reaction kinetics .

What experimental designs assess the hydrolytic stability of the chloromethoxy group under varying pH conditions?

Q. Advanced

Accelerated Stability Studies : Expose the compound to buffered solutions (pH 1–13) at 40–60°C. Monitor degradation via HPLC-MS .

Kinetic Analysis : Plot degradation rates vs. pH to identify stability maxima/minima. Use Arrhenius equations to extrapolate shelf life.

Structural Confirmation : Isolate degradation products (e.g., phenolic derivatives) and characterize via X-ray or $^1H$-NMR .

How should researchers handle crystallographic data with twinning or disorder in halogenated compounds?

Q. Advanced

Twinning Detection : Use PLATON to analyze intensity statistics and identify twinning ratios .

Disordered Atoms : Refine occupancies iteratively in SHELXL, applying restraints to bond distances and angles for overlapping moieties .

Validation Tools : Check final models with CCDC’s Mercury for steric clashes and plausible intermolecular interactions (e.g., halogen bonding) .

What safety protocols are essential when handling 4-Bromo-1-(chloromethoxy)-2-methoxybenzene?

Q. Basic

Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and eye protection.

Ventilation : Conduct reactions in a fume hood to avoid inhalation of volatile byproducts (e.g., HBr) .

Spill Management : Neutralize spills with sodium bicarbonate and dispose of waste via halogen-specific protocols .